Cas no 10599-59-4 (2-Isopropylfuran)

• Product Name: 2-Isopropylfuran
• CAS No: 10599-59-4
• MF: C₇H₁₀O
• MW: 110.153702259064
• MDL: MFCD10000651
• CID: 48678
• PubChem ID: 12200728
• Update Time: 2025-10-31

2-Isopropylfuran Chemical and Physical Properties

Names and Identifiers

• 2-isopropylfuran
• 2-propan-2-ylfuran
• 2-(propan-2-yl)furan
• 2-(1-Methylethyl)furan
• 2-(1-methylethyl)-Furan
• Furan, (1-methylethyl)-
• AK120816
• 2-isopropyl-furan
• Furan,2-(1-methylethyl)-
• 2-(1-Methylethyl)furan, 9CI
• FCH880261
• U090
• ST2404456
• AB1006043
• AX8246232
• 599I594
• A801350
• 2-(1-Methylethyl)-furan; 2-(1-Methylethyl)furan
• 2-propan-2-yluran
• AKOS006305686
• SB60995
• CS-0039071
• CHEBI:184504
• DS-6277
• B44A434J7U
• DTXSID50480176
• 10599-59-4
• UNII-B44A434J7U
• AMY39189
• isopropylfuran
• SCHEMBL80874
• 2-Isopropylfuran

• MDL： MFCD10000651
• Inchi： 1S/C7H10O/c1-6(2)7-4-3-5-8-7/h3-6H,1-2H3
• InChI Key： AFOPCURQYRRFRQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C)C

Computed Properties

• Exact Mass: 110.07300
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 2.1

Experimental Properties

• Density: 0.9
• Boiling Point: 84.8°C at 760 mmHg
• Refractive Index: 1.447
• PSA: 13.14000
• LogP: 2.40300

2-Isopropylfuran Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD246232)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Isopropylfuran

2-Isopropylfuran (CAS No. 10599-59-4): A Comprehensive Overview

2-Isopropylfuran is a heterocyclic organic compound with the CAS registry number 10599-59-4. It belongs to the class of furans, which are five-membered aromatic compounds containing one oxygen atom. The molecule features an isopropyl group attached to the second carbon of the furan ring, giving it a unique structure and properties. This compound has garnered attention in various fields, including organic synthesis, materials science, and fragrance chemistry, due to its versatile reactivity and potential applications.

Recent advancements in synthetic chemistry have shed light on novel methods for the preparation of 2-isopropylfuran. Traditionally, it has been synthesized via the oxidation of dihydrofuran derivatives or through cyclization reactions involving aldehydes and ketones. However, researchers have now explored more efficient routes, such as microwave-assisted synthesis and catalytic processes, which significantly enhance yield and purity. These developments underscore the growing interest in optimizing the production of 2-isopropylfuran for industrial applications.

The structural uniqueness of 2-isopropylfuran lies in its conjugated π-system and the steric effects introduced by the isopropyl group. This combination imparts distinct electronic and optical properties to the molecule. Recent studies have demonstrated its potential as a building block in the construction of advanced materials, such as conjugated polymers and organic semiconductors. For instance, researchers have successfully incorporated 2-isopropylfuran into polymer frameworks to enhance charge transport properties, making it a promising candidate for next-generation electronic devices.

In addition to its role in materials science, 2-isopropylfuran has found niche applications in the fragrance industry. Its characteristic aroma profile makes it a valuable ingredient in perfumes and cosmetic products. The compound exhibits a pleasant floral scent with subtle woody undertones, which can be tailored through further chemical modifications. Recent sensory studies have highlighted its compatibility with natural fragrances, paving the way for innovative formulations in personal care products.

The toxicological profile of 2-isopropylfuran has also been a subject of recent research. While it is generally considered non-toxic under normal handling conditions, prolonged exposure or ingestion may pose health risks. Studies conducted in 2023 have revealed that acute exposure to high concentrations of 2-isopropylfuran can cause respiratory irritation and skin sensitization in laboratory animals. These findings emphasize the importance of adhering to safety protocols during handling and storage.

From a sustainability perspective, efforts are underway to develop eco-friendly synthesis pathways for 2-isopropylfuran. Researchers are exploring biocatalytic methods and green chemistry principles to minimize environmental impact while maintaining product quality. Such approaches align with global trends toward sustainable manufacturing practices and highlight the compound's relevance in contemporary chemical research.

In conclusion, 2-isopropylfuran (CAS No. 10599-59-4) stands as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in modern chemical innovation. As research continues to unfold new possibilities for this compound, its role in shaping future technologies and consumer products is expected to grow significantly.